2,2'-Dithiobis(N-(3-(trifluoromethyl)phenyl)benzamide)
Cat. No. B8684786
M. Wt: 592.6 g/mol
InChI Key: WHSBVRBPSIYEHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05734081
Procedure details
This compound was prepared according to the general method of Example 77 using 2,2'-dithiobisbenzoyl chloride (2.00 g, 5.83 mmol) in 50 mL of dichloromethane and 3-aminobenzotrifluoride (1.87 g, 11.6 mmol) in 15 mL of pyridine. The crude product was recrystallized from ethanol, then ethyl ether to yield 0.519 g of the title compound, mp 167°-168° C.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:19])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[S:8][S:9][C:10]1[CH:18]=[CH:17][CH:16]=[CH:15][C:11]=1[C:12](Cl)=[O:13].[NH2:21][C:22]1[CH:23]=[C:24]([C:28]([F:31])([F:30])[F:29])[CH:25]=[CH:26][CH:27]=1>ClCCl.N1C=CC=CC=1>[F:31][C:28]([F:29])([F:30])[C:24]1[CH:23]=[C:22]([NH:21][C:1](=[O:19])[C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=2[S:8][S:9][C:10]2[CH:18]=[CH:17][CH:16]=[CH:15][C:11]=2[C:12]([NH:21][C:22]2[CH:27]=[CH:26][CH:25]=[C:24]([C:28]([F:29])([F:30])[F:31])[CH:23]=2)=[O:13])[CH:27]=[CH:26][CH:25]=1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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C(C1=C(C=CC=C1)SSC1=C(C(=O)Cl)C=CC=C1)(=O)Cl
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Step Two
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Name
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Quantity
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1.87 g
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Type
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reactant
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Smiles
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NC=1C=C(C=CC1)C(F)(F)F
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Four
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was prepared
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was recrystallized from ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(C=1C=C(C=CC1)NC(C1=C(C=CC=C1)SSC1=C(C(=O)NC2=CC(=CC=C2)C(F)(F)F)C=CC=C1)=O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.519 g | |
| YIELD: CALCULATEDPERCENTYIELD | 15.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
